Cas no 1805181-29-6 (2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-4-methanol)

• Product Name: 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805181-29-6
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4873636
• Update Time: 2025-09-28

2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H7BrClF2NO/c9-1-6-7(10)5(3-14)4(2-13-6)8(11)12/h2,8,14H,1,3H2
• InChI Key： HGNCYXQCEHISTF-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(CO)C(C(F)F)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1

Additional information on 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-4-methanol

Comprehensive Overview of 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-4-methanol (CAS No. 1805181-29-6)

The compound 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-4-methanol (CAS No. 1805181-29-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with bromomethyl, chloro, and difluoromethyl groups, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active ingredients.

In recent years, the demand for halogenated pyridine derivatives has surged, driven by their role in drug discovery and crop protection. The presence of both bromine and fluorine in 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-4-methanol enhances its reactivity, enabling precise modifications for targeted applications. This aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle changes in molecular architecture can significantly impact biological efficacy.

One of the key advantages of this compound is its versatility in cross-coupling reactions, a hot topic in synthetic chemistry. The bromomethyl group serves as an excellent leaving group, facilitating Suzuki-Miyaura or Buchwald-Hartwig reactions, which are widely used in API (Active Pharmaceutical Ingredient) synthesis. Additionally, the difluoromethyl moiety is gaining attention for its ability to improve metabolic stability and bioavailability—a critical factor in modern drug design.

From an environmental perspective, the incorporation of fluorine atoms in agrochemicals has become a focal point due to their potential to reduce application rates and minimize ecological impact. 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-4-methanol could play a pivotal role in developing next-generation sustainable pesticides, addressing global concerns about food security and environmental stewardship.

Quality control and scalability are frequently searched topics in relation to such intermediates. The synthesis of CAS No. 1805181-29-6 requires stringent purification protocols to ensure high yields and purity, as impurities can adversely affect downstream applications. Advanced analytical techniques like HPLC, NMR, and LC-MS are essential for characterizing this compound, reflecting the industry's emphasis on precision and reproducibility.

In summary, 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-4-methanol represents a cutting-edge intermediate with multifaceted applications. Its relevance to drug discovery, agrochemical innovation, and green chemistry positions it as a compound of enduring interest in scientific and industrial communities.